Cas no 1261815-41-1 (2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone)

• Product Name: 2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone
• CAS No: 1261815-41-1
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4985244
• Update Time: 2025-11-03

2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H9BrF2O2/c1-5(11)9(15)6-3-2-4-7(14)8(6)10(12)13/h2-5,10,14H,1H3
• InChI Key： VCPDRJBJMZFECE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone

2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone (CAS No. 1261815-41-1)

The compound 2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone, identified by the CAS number 1261815-41-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development, fluorescence sensing, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of photoresponsive materials and its potential as a building block for complex organic frameworks.

The molecular structure of 2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone is characterized by a phenyl ring substituted with a propiophenone group, which includes a bromine atom at the 2-position, a hydroxyl group at the 3'-position, and a difluoromethyl group at the 2'-position. This arrangement creates a highly functionalized molecule with versatile reactivity and selectivity. The presence of bromine and fluorine atoms introduces electronic effects that can be exploited in various chemical transformations, making it a valuable intermediate in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound, particularly its role in the development of fluorescent sensors. Scientists have discovered that the bromine atom can act as an electron-withdrawing group, enhancing the molecule's ability to respond to external stimuli such as pH changes or metal ion concentrations. This property makes it an ideal candidate for designing sensors capable of detecting environmental pollutants or biological markers in real-time.

In terms of physical properties, CAS 1261815-41-1 exhibits a high melting point due to its aromatic ring system and strong intermolecular hydrogen bonding. Its solubility in polar solvents is moderate, which facilitates its use in solution-based reactions. The compound's stability under thermal and oxidative conditions has also been studied extensively, revealing its suitability for applications requiring long-term durability.

The synthesis of 2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation, bromination, and fluorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of microwave-assisted synthesis has further accelerated the production process, making it more efficient and environmentally friendly.

One of the most exciting developments involving this compound is its application in drug discovery. Studies have shown that CAS 1261815-41-1 can serve as a lead compound for designing anti-inflammatory agents due to its ability to modulate key enzymes involved in inflammatory pathways. Additionally, its fluorinated groups enhance bioavailability, making it a promising candidate for developing orally administered drugs.

In the field of materials science, this compound has been explored as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers enables the creation of materials with tailored mechanical and optical properties. Recent breakthroughs have demonstrated its potential in creating self-healing polymers that can repair minor damages without external intervention.

Furthermore, CAS 1261815-41-1 has shown remarkable potential in photovoltaic applications. Its electronic structure allows for efficient charge transport properties, making it a viable candidate for improving the performance of solar cells. Researchers are currently investigating its integration into perovskite solar cells to enhance their efficiency and stability under varying environmental conditions.

In conclusion, CAS 1261815-41-1, or 2-Bromo-3'-hydroxy-2'-(difluoromethyl)propiophenone, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for advancing modern chemistry and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future technologies.